Cas no 70598-40-2 (1H-Pyrazole-4-acetic acid, 3-(2-naphthalenyl)-1-phenyl-)

1H-Pyrazole-4-acetic acid, 3-(2-naphthalenyl)-1-phenyl- structure
70598-40-2 structure
Product Name:1H-Pyrazole-4-acetic acid, 3-(2-naphthalenyl)-1-phenyl-
CAS No:70598-40-2
MF:C21H16N2O2
MW:328.363945007324
CID:546981
PubChem ID:20542687
Update Time:2025-04-19

1H-Pyrazole-4-acetic acid, 3-(2-naphthalenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-acetic acid, 3-(2-naphthalenyl)-1-phenyl-
    • 2-(3-naphthalen-2-yl-1-phenylpyrazol-4-yl)acetic acid
    • 2-(3-(Naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)acetic acid
    • [3-(Naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
    • DTXSID50608515
    • 2-[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
    • 70598-40-2
    • SCHEMBL11163036
    • Inchi: 1S/C21H16N2O2/c24-20(25)13-18-14-23(19-8-2-1-3-9-19)22-21(18)17-11-10-15-6-4-5-7-16(15)12-17/h1-12,14H,13H2,(H,24,25)
    • InChI Key: HKKWTHKBRQQKRK-UHFFFAOYSA-N
    • SMILES: OC(CC1=CN(C2C=CC=CC=2)N=C1C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 328.12128
  • Monoisotopic Mass: 328.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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